1-(4-Hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C22H17N3O4S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C22H17N3O4S/c1-2-5-16-23-24-22(30-16)25-18(12-8-10-13(26)11-9-12)17-19(27)14-6-3-4-7-15(14)29-20(17)21(25)28/h3-4,6-11,18,26H,2,5H2,1H3
• Standard InChI Key: QMTFRRHSUWLAJR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(S1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)O

Introduction

1-(4-Hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring multiple functional groups, contributing to its potential biological activity. It is classified as a heterocyclic compound due to the presence of nitrogen atoms in its structure, specifically in the pyrrole and thiadiazole rings. This compound is part of a broader class of compounds known for their pharmacological properties, including anti-inflammatory and anticancer activities.

Synthesis

The synthesis of 1-(4-Hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves a multicomponent reaction strategy. This method allows for the simultaneous formation of multiple bonds and functional groups in a single reaction vessel, enhancing efficiency and reducing the complexity of the synthesis process. Recent advancements in synthetic methodologies have made it possible to produce this compound efficiently under mild conditions, facilitating the exploration of its derivatives and their biological activities.

Biological Activity

Compounds with similar structures to 1-(4-Hydroxyphenyl)-2-(5-propyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione are known for their pharmacological properties, including anti-inflammatory and anticancer activities. The mechanism of action for such compounds often involves interaction with biological targets such as enzymes or receptors within cells. While specific biological activity data for this compound is limited, its structural features suggest potential therapeutic applications.